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Compound of Interest

Compound Name: Ethyl-delta-9-tetrahydrocannabinol

CAS No.: 134840-81-6

Cat. No.: B157683

Get Quote

Executive Summary & Analyte Profile
Ethyl-Delta-9-THC is a semi-synthetic cannabinoid and a homolog of Delta-9-THC. Structurally,

it possesses an ethyl (C2) side chain at the 3-position of the resorcinol moiety, distinguishing it

from the pentyl (C5) chain of Delta-9-THC and the propyl (C3) chain of THCV.

As a Novel Psychoactive Substance (NPS), its commercial availability as a Certified Reference

Material (CRM)—defined by ISO 17034 accreditation with certified uncertainty values—is

significantly more limited than legacy cannabinoids. This guide addresses the critical gap

between "Reference Standards" and "CRMs" for this specific analyte and provides a protocol

for self-validating the available materials.
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Property Detail

Common Name
Ethyl-Delta-9-THC, Delta-9-THCE, Delta-9-

THC-C2

IUPAC Name
trans-3-ethyl-6aR,7,8,10a-tetrahydro-6,6,9-

trimethyl-6H-dibenzo[b,d]-pyran-1-ol

CAS Number 134840-81-6

Molecular Formula C₁₈H₂₄O₂

Molecular Weight 272.4 g/mol

Regulatory Status
Schedule I (US) / Controlled Substance (Global

variations)

Market Analysis: CRM vs. Reference Standard
Availability[3][4]
Unlike Delta-9-THC, for which multiple vendors (Cerilliant, Lipomed, Restek) offer ISO 17034

CRMs, Ethyl-Delta-9-THC is currently available primarily as an Analytical Reference Standard.

Comparative Source Assessment
The following table compares the primary commercial source against the ISO 17034 ideal

standard.
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Feature
Cayman Chemical

(Item No. 35049)

ISO 17034 CRM

(Ideal/Hypothetical)

Surrogate (Delta-9-

THC)

Classification
Analytical Reference

Standard

Certified Reference

Material (CRM)

CRM (Different

Analyte)

Accreditation

Manufacturer is ISO

17034 Accredited, but

this specific item is

likely a Reference

Standard (RM).

ISO 17034 (Certified

values + Uncertainty)
ISO 17034

Certified Value
Nominal (e.g., 10

mg/mL)

Certified Mass

Fraction (e.g., 10.02 ±

0.05 mg/mL)

Certified for THC, not

Ethyl-THC

Traceability
Traceable to internal

primary standards

SI-Traceable via

NIST/BIPM

Traceable for THC

only

Uncertainty
Not explicitly stated on

CoA

Expanded Uncertainty

(

) provided

N/A for Ethyl-THC

Primary Use
Identification,

Qualitative Screening

Quantitative

Calibration, Method

Validation

Response Factor

Estimation

Critical Insight: Currently, Cayman Chemical is the sole reputable supplier offering a dedicated

standard for Ethyl-Delta-9-THC. Major competitors like Cerilliant and Lipomed do not list this

specific C2-homolog in their public catalogs as of late 2024, focusing instead on THCP (C7)

and THCV (C3).

Technical Evaluation of the Primary Source
Product: Cayman Chemical Ethyl-Delta-9-THC (Item No. 35049)

Formulation: 10 mg/mL in Acetonitrile.

Purity: ≥95% (Chromatographic Purity).
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Stability: ≥1 year at -20°C (estimated based on similar cannabinoids).

Storage: -20°C.

Performance Limitations
Since this product is a Reference Standard and not an ISO 17034 CRM, researchers must

account for Batch-to-Batch Variability. The concentration is "nominal," meaning a 10 mg/mL

label might technically be 9.8 mg/mL or 10.2 mg/mL without a certified uncertainty budget.

Risk Mitigation: For quantitative toxicology or potency testing, you cannot blindly rely on the

label concentration for strict ISO 17025 compliance without internal verification.

Experimental Protocol: Self-Validation System
Since a certified CRM is unavailable, the laboratory must validate the Reference Standard

(RM) in-house. This protocol establishes a Primary Standard status for the purchased material.

Workflow Visualization
The following diagram outlines the decision logic for validating a non-CRM standard.

Acquire Reference Standard
(Cayman #35049) Is it ISO 17034 CRM?

Use Directly for
QuantitationYes (Unlikely)

Perform In-House
Verification

No

Identity Verification
(GC-MS / LC-MS)

Purity Verification
(HPLC-PDA Area %)

Concentration Check
(vs. Delta-9-THC CRM)

Validated Working
Standard

Click to download full resolution via product page

Caption: Decision matrix for elevating a commercial Reference Standard to a Validated

Working Standard when ISO 17034 CRMs are unavailable.
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Phase 1: Identity Confirmation (Qualitative)
Objective: Confirm the analyte is Ethyl-Delta-9-THC and not an isobaric isomer (e.g., O-ethyl

ether).

Technique: GC-MS (EI Source).

Method: Inject 1 µL of 50 µg/mL dilution (split 1:20).

Criteria:

Compare retention time relative to Delta-9-THC (Ethyl-THC should elute earlier due to

shorter chain).

Key Ions: Look for molecular ion

and characteristic fragmentation.

Library Match: Match against Cayman Spectral Library or SWGDRUG library.

Phase 2: Purity Assessment
Objective: Verify the ≥95% purity claim.

Technique: HPLC-PDA (Photo Diode Array) or UHPLC-UV.

Column: C18 Reverse Phase (e.g., Raptor ARC-18, 2.7 µm).

Mobile Phase: Isocratic 75:25 Acetonitrile:Water with 0.1% Formic Acid.

Detection: UV @ 228 nm (max absorption for cannabinoids).

Calculation:

Acceptance: If Purity > 95%, proceed. If < 95%, apply correction factor to concentration.

Phase 3: Concentration Verification (The "Cross-Bridge"
Method)
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Objective: Estimate the accuracy of the nominal concentration using a Delta-9-THC CRM as a

proxy. Rationale: Cannabinoid homologs often share similar molar extinction coefficients (UV)

and ionization efficiencies (MS) if the chromophore/ionization site is unchanged.

Preparation:

Std A: Ethyl-Delta-9-THC (Target) at nominal 10 µg/mL.

Std B: Delta-9-THC (ISO 17034 CRM) at certified 10 µg/mL.

Analysis: Inject both in triplicate using HPLC-UV (228 nm).

Calculation: Compare Peak Areas.

Interpretation:

The ratio should be close to 1.0 (typically 0.90 - 1.10).

If the ratio deviates significantly (>15%), do not assume the concentration is wrong; the

extinction coefficients may differ. However, this serves as a consistency check.

Conclusion & Recommendations
For Ethyl-Delta-9-THC, the analytical landscape is currently defined by scarcity.

Primary Source:Cayman Chemical is the recommended vendor.[1] Their "Analytical

Reference Standard" grade is robust but requires user validation for regulated work.

Avoid: Do not use "Grey Market" chemical suppliers (e.g., Smolecule, Alibaba) for analytical

standards, as they lack the Chain of Custody and purity data required for scientific

publication or legal defense.

Best Practice: Always purchase the Delta-9-THC ISO 17034 CRM alongside the Ethyl-THC

standard to serve as a stable anchor for system suitability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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